Selenium-75

• CAS No.: 14265-71-5
• Molecular Formula: Se
• Molecular Weight: 74.922523 g/mol
• IUPAC Name: selenium-75
• InChI: InChI=1S/Se/i1-4
• InChI Key: BUGBHKTXTAQXES-AHCXROLUSA-N
• SMILES: [Se]
• Isomeric SMILES: [75Se]
• Synonyms: 75Se radioisotope; Se-75 radioisotope; Selenium-75

Description

Selenium-75 is a crucial gamma-emitting radioisotope with significant applications in biochemical and medical research. Its primary value lies in its use as a radiotracer for studying the metabolic pathways and biological distribution of selenium, an essential micronutrient that is a key component of selenoproteins, including glutathione peroxidases and thioredoxin reductases. Researchers utilize this compound to investigate selenium's role in antioxidant defense, thyroid hormone metabolism, and immune function. Furthermore, its gamma radiation properties make it an excellent tool for gamma scintigraphy imaging, allowing for the non-invasive tracking of labeled compounds in vivo. A prominent specific application is in the radiolabeling of seleno-compounds, such as selenomethionine, which is used in metabolic studies and in the imaging of protein synthesis sites. The mechanism of action involves the incorporation of the this compound radiolabel into biomolecules, enabling precise quantification and visualization of their uptake, distribution, and retention using techniques like gamma counting and Single-Photon Emission Computed Tomography (SPECT). This product is supplied with high specific activity and radiochemical purity to ensure reliable and reproducible experimental results. All research must be conducted in compliance with relevant radiation safety regulations. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic procedures in humans or animals.

Radiochemical Production and Purity Assessment of Selenium 75

Nuclear Reaction Pathways for Selenium-75 Generation

The production of 75Se is primarily achieved through two main nuclear reaction pathways: neutron activation of enriched selenium-74 and proton bombardment of arsenic-75 targets. Other reactions involving deuterons and alpha particles have also been explored.

Neutron Activation of Enriched Selenium-74 for this compound Synthesis

The most common method for producing 75Se is through the neutron bombardment of enriched selenium-74 (74Se) in a nuclear reactor. isotopes.govradiacode.com This process involves the 74Se(n,γ)75Se reaction, where a 74Se nucleus captures a thermal neutron and subsequently emits a gamma ray to become 75Se. google.com

High-flux reactors, such as the High Flux Isotope Reactor at Oak Ridge National Laboratory, are utilized for this purpose to achieve high specific activity. isotopes.govgoogle.com The starting material is typically highly enriched 74Se (often greater than 96%) to maximize the production of 75Se and minimize the formation of other selenium isotopes. google.com The use of enriched 74Se is crucial for obtaining high specific activity of the final 75Se product. google.com The resulting 75Se is typically produced with a high radionuclidic purity, often exceeding 99%. isotopes.gov

Proton Bombardment of Arsenic-75 Targets for this compound Production

An alternative production route for 75Se involves the proton bombardment of an arsenic-75 (75As) target in a cyclotron. Arsenic is monoisotopic, meaning it consists of 100% 75As, which simplifies the nuclear reactions and potential impurities. osti.govresearchgate.net The primary reaction for 75Se production is 75As(p,n)75Se. researchgate.net

This method can produce no-carrier-added 75Se, which is advantageous for certain applications. The proton energy is a critical parameter that influences the reaction cross-section and the production of other selenium isotopes and impurities. researchgate.netosti.gov For instance, at higher proton energies (e.g., 72–92 MeV), other selenium radioisotopes like 72Se and 73Se can also be generated. researchgate.netnih.gov

Deuteron (B1233211) and Alpha Particle Induced Reactions for Selenium Isotope Production

The production of selenium isotopes, including 75Se, can also be achieved through reactions induced by deuterons and alpha particles. osti.govepj-conferences.orgorcid.org

Deuteron-induced reactions: Deuteron bombardment of 75As targets can produce various selenium isotopes through reactions like 75As(d,xn)72,73,75Se. researchgate.netosti.gov The specific isotopes produced and their yields depend on the deuteron energy. researchgate.netresearchgate.net

Alpha particle-induced reactions: Alpha particle bombardment of arsenic targets has also been investigated for the production of bromine isotopes, and by extension, can lead to the formation of selenium isotopes as byproducts or through subsequent decay chains. epj-conferences.org Similarly, alpha irradiation of germanium isotopes, such as in the 70Ge(α,2n)72Se reaction, is a known pathway for producing other selenium isotopes. osti.gov

These alternative pathways are generally less common for the routine production of 75Se compared to neutron activation of 74Se and proton bombardment of 75As.

Target Material Design and Preparation for this compound Irradiation

The design and preparation of the target material are critical for efficient and safe irradiation. For neutron activation, the target material is typically highly enriched 74Se, often in the form of selenium dioxide (SeO2) or as a metallic alloy. nih.govqsa-global.com The target is encapsulated in a suitable material, such as a vanadium cell or aluminum tube, to contain the radioactive product and withstand the reactor environment. google.comresearchgate.net The physical form of the target, whether a pressed powder or a solid monolithic piece, can influence the irradiation process and subsequent handling. google.com

For proton bombardment, the target is often a compressed disc of natural arsenous trioxide (As2O3) or elemental arsenic. osti.gov The use of arsenic metal targets can simplify chemical processing and enhance the production of 72Se, a related selenium isotope. osti.gov The target design must ensure good thermal conductivity to dissipate the heat generated during irradiation, especially at high beam currents. osti.gov

Radiochemical Separation and Purification Methodologies for this compound

Following irradiation, the 75Se must be chemically separated from the target material and any impurities. The choice of separation method depends on the production route and the chemical form of the target.

Solvent Extraction Techniques for this compound Isolation

Solvent extraction is a widely used technique for the isolation and purification of 75Se. nks.orgmdpi.com This method relies on the differential solubility of selenium species in aqueous and organic phases. researchgate.net

In one method, irradiated arsenic trioxide targets are dissolved, and the selenium is extracted into an organic solvent. The selenium is typically in the +4 oxidation state (Se(IV)) for efficient extraction. researchgate.netosti.gov The choice of solvent and the acidity of the aqueous phase are crucial parameters. For example, Se(IV) can be extracted from a hydrochloric acid solution into toluene. researchgate.net Another approach involves the use of trioctylamine-impregnated resin, where 75Se is extracted from concentrated HCl while arsenic is not. researchgate.net

The efficiency of solvent extraction can be very high, with recoveries of 92% or more being achievable. researchgate.net The process can be designed to be highly selective, yielding a final product of high radiochemical purity. ijrr.com

Interactive Data Table: Nuclear Reactions for this compound Production

Reaction Pathway	Target Isotope	Projectile	Product Isotope
Neutron Activation	74Se	Neutron (n)	75Se
Proton Bombardment	75As	Proton (p)	75Se
Deuteron Induced	75As	Deuteron (d)	75Se

Ion Exchange Chromatography for this compound Purification

Ion exchange chromatography is a crucial technique for the purification of this compound (⁷⁵Se), particularly in separating it from target materials and other contaminants. This method leverages the charge characteristics of selenium ions in solution, primarily selenite (B80905) (SeO₃²⁻) and selenate (B1209512) (SeO₄²⁻), to achieve separation.

In a typical anion exchange process, the irradiated target material is dissolved, and the chemical form of selenium is adjusted. The resulting solution is then passed through a column packed with an anion exchange resin, which is a solid support matrix with positively charged functional groups. The negatively charged selenate and selenite ions bind to the resin, while positively charged and neutral impurities pass through. The bound ⁷⁵Se can then be selectively eluted from the column by using a solution that disrupts the electrostatic interactions, such as a high concentration salt solution or a solution that changes the pH.

One documented method involved the use of a pressure-accelerated anion exchange resin for the separation of radioselenium, though a 25% loss of radioactivity was reported after the process. ijrr.com The selection of the appropriate resin and elution conditions is critical to maximize the recovery and purity of the ⁷⁵Se. Both strong base anion resins, for removing all anions, and weak base anion resins, for targeting weak acids like selenate at a slightly acidic pH (2-5), can be employed depending on the specific separation requirements.

Thermochromatographic Approaches in Radioselenium Production

Thermochromatography offers a gas-phase separation method for radioselenium, capitalizing on the differences in volatility between selenium compounds and other elements present after target irradiation. This technique avoids the use of large volumes of liquid solvents, which can be advantageous in radiochemical processing.

A notable application of this method is a two-step thermochromatographic separation of no-carrier-added ⁷⁵Se. In this process, oxygen is used as a purging gas to transport the volatile selenium oxides formed at high temperatures through a chromatography column with a controlled temperature gradient. The radioselenium is then effectively separated and collected in a 6 M hydrochloric acid (HCl) solution. Research has demonstrated that this method can yield ⁷⁵Se with high radionuclidic purity, predominantly in the form of ⁷⁵SeO₃²⁻. ijrr.com While effective, thermochromatography can present technical challenges that may impact its yield. ijrr.com

Quality Control and Purity Assessment of Produced this compound

Rigorous quality control is essential to ensure that the produced this compound meets the required standards for its intended applications. The primary aspects of quality control for ⁷⁵Se are the determination of its radionuclidic and radiochemical purity.

Radionuclidic Purity Determination via Gamma Spectrometry of this compound

Gamma spectrometry is the definitive method for assessing the radionuclidic purity of this compound. This technique identifies and quantifies the gamma-emitting radionuclides present in a sample. High-purity germanium (HPGe) detectors are commonly used for this purpose due to their excellent energy resolution, which allows for the clear identification of the characteristic gamma rays emitted by ⁷⁵Se and any potential radionuclidic impurities. ijrr.com

This compound decays by electron capture to Arsenic-75 (⁷⁵As) and emits gamma rays at several distinct energies. The most prominent of these are used for its identification and quantification. The radionuclidic purity is determined by comparing the activities of the identified gamma peaks of ⁷⁵Se to those of any other detected radionuclides. A high radionuclidic purity indicates that the sample is free from other radioactive isotopes. ijrr.com

Characteristic Gamma Emissions of this compound

Energy (keV)	Intensity (%)
136.0	59.0
264.7	59.0
279.5	25.0
400.7	12.0
121.1	17.2

This table presents the major gamma ray energies and their corresponding emission probabilities for this compound. radiacode.comionactive.co.uk

Radiochemical Purity Analysis using Radio-Thin Layer Chromatography (RTLC) for this compound

Radio-Thin Layer Chromatography (RTLC) is a widely used technique to determine the radiochemical purity of ⁷⁵Se. This method separates different chemical forms of the radionuclide present in the sample. A small spot of the ⁷⁵Se solution is applied to a stationary phase, typically a silica (B1680970) gel plate, and a mobile phase (solvent) is allowed to move up the plate by capillary action. Different chemical species will travel at different rates, resulting in their separation.

The distribution of radioactivity on the developed chromatogram is then measured using a suitable radiation detector. The radiochemical purity is calculated as the percentage of the total radioactivity that corresponds to the desired chemical form of ⁷⁵Se.

A specific application for elemental ⁷⁵Se involves using a silica stationary phase with a mobile phase composed of a 9:1 volume ratio of chloroform (B151607) and methanol. In this system, elemental ⁷⁵Se exhibits a retention factor (Rf) of 0.7. ijrr.com The Rf value is a ratio of the distance traveled by the compound to the distance traveled by the solvent front, and it is a characteristic property for a given compound, stationary phase, and mobile phase combination.

RTLC Parameters for Elemental this compound

Parameter	Description
Stationary Phase	Silica Gel
Mobile Phase	Chloroform:Methanol (9:1 v/v)
Resulting Rf Value	0.7

This table outlines a reported Radio-Thin Layer Chromatography system for the analysis of the radiochemical purity of elemental this compound. ijrr.com

Radiolabeling Chemistry and Selenium 75 Conjugation Strategies

Chemical Strategies for Incorporating Selenium-75 into Organic Molecules

The formation of stable carbon-selenium bonds is fundamental to creating 75Se-labeled organic molecules. Strategies generally involve the reduction of a 75Se precursor to a reactive nucleophilic species, which is then reacted with a suitable organic electrophile.

The synthesis of 75Se-labeled selenoethers and selenonium compounds often begins with the reduction of [75Se]selenious acid. A common method involves using a reducing agent like sodium borohydride (B1222165) to convert the acid into a reactive intermediate, such as sodium hydrogen selenide (B1212193) (NaSeH). nih.govnih.gov This intermediate can then react with organic molecules to form the desired selenoether or be further alkylated to produce selenonium compounds.

For example, 75Se-labeled tertiary diamines, which have been explored as brain imaging agents, were prepared by reducing [75Se]selenious acid with sodium borohydride and subsequently reacting the intermediate with N,N-disubstituted aminoethyl chlorides. nih.govacs.org This reaction yields symmetric selenoethers like bis(β-piperidinoethyl) selenide and bis(β-morpholinoethyl) selenide. nih.gov

A different approach for synthesizing selenoethers at a no-carrier-added (n.c.a.) level utilizes elemental 75Se. nih.gov In this one-pot reaction, elemental 75Se reacts with sodium cyanide and various alkyl bromides to form alkyl[75Se]selenocyanate intermediates. nih.gov These intermediates can be purified and then converted to radioselenoethers by reacting them with alkyl or aryl lithium or Grignard reagents, achieving radiochemical yields up to 55% within a 20-minute reaction time. nih.gov This method is notable as it was the first described for producing n.c.a. arylselenoethers. nih.gov

Selenonium compounds, which feature a positively charged selenium atom bonded to three organic groups, are synthesized through similar principles. 75Se-labeled selenonium analogues of dopamine (B1211576) were prepared by reducing [75Se]selenious acid with sodium borohydride at pH 6.0. nih.gov The resulting NaSeH was reacted with 1-(3,4-dimethoxyphenyl)-2-(p-toluenesulfonyloxy)ethane to produce the target selenonium iodide. nih.govosti.gov Another synthetic route to selenonium compounds starts with [75Se]selenocystine. osti.gov This is first reduced to [75Se]selenocysteine, which is then reacted with methyl iodide to form [75Se]Se-methyl-selenocysteine. Further treatment with methyl iodide in formic acid yields a selenonium intermediate that spontaneously eliminates alanine (B10760859) to form dimethyl selenide, which is then trapped with methyl iodide to give the final [75Se]trimethylselenonium iodide product in high yield. osti.gov

Table 1: Synthesis Methods for 75Se-Selenoethers and Selenonium Compounds

Compound Type	75Se Starting Material	Key Reagents	Intermediate Species	Example Product	Reference
Tertiary Diamine Selenoethers	[75Se]Selenious Acid	Sodium Borohydride, N,N-disubstituted aminoethyl chlorides	Na75SeH	bis(β-piperidinoethyl) selenide	nih.gov
Aliphatic/Aromatic Selenoethers (n.c.a.)	Elemental 75Se	Sodium Cyanide, Alkylbromides, Grignard/Alkyl lithium reagents	Alkyl[75Se]selenocyanates	Arylselenoethers	nih.gov
Selenonium Analogues	[75Se]Selenious Acid	Sodium Borohydride, 1-(3,4-dimethoxyphenyl)-2-(p-toluenesulfonyloxy)ethane	Na75SeH	[2-(3,4-dimethoxyphenyl)ethyl]dimethylselenonium iodide	nih.gov
Trimethylselenonium Iodide	[75Se]Selenocystine	Borohydride, Methyl Iodide, Formic Acid	[75Se]Se-methyl-selenocysteine	[75Se]Trimethylselenonium iodide	osti.gov

The chemical strategies outlined above have been applied to synthesize a variety of specific 75Se-labeled ligands and analogs for potential use in biomedical imaging and metabolic studies. The choice of the molecule to be labeled is driven by its biological function and target.

For instance, several 75Se-labeled tertiary diamines were developed as potential brain imaging agents. nih.govwho.int The rationale was that neutral and lipophilic complexes are required to cross the blood-brain barrier. who.int Compounds such as bis[β-(N,N-dimethylamino)ethyl] selenide and bis(beta-piperidinoethyl) selenide were synthesized for this purpose. nih.gov Similarly, 75Se-labeled selenonium analogues of dopamine were prepared as potential radiopharmaceuticals for imaging the adrenal gland. nih.gov

In the pursuit of ligands for specific receptors, a no-carrier-added (n.c.a.) radiosynthesis of an adenosine-A1 receptor ligand, 5′-(methyl[75Se]seleno)-N6-cyclopentyladenosine, was developed. researchgate.net This multi-step synthesis started from elemental n.c.a. 75Se and utilized a polymer-supported radioselenation and deprotection strategy, yielding the final radioligand with high specific radioactivity. researchgate.net

Metabolic studies have also employed various 75Se-labeled compounds to trace the element's flux into selenoproteins. frontiersin.org For these studies, researchers synthesized or procured 75Se-labeled selenite (B80905), selenate (B1209512), selenodiglutathione, selenomethionine, and selenobetaine. frontiersin.org For example, [75Se]selenodiglutathione was synthesized from [75Se]selenite by reduction with ascorbate (B8700270), oxidation with nitric acid, and subsequent reduction with glutathione (B108866) (GSH). frontiersin.org

Table 2: Examples of Specifically Synthesized 75Se-Labeled Compounds

Labeled Compound	Intended Application	Synthetic Precursor	Key Synthetic Feature	Reference
bis(beta-piperidinoethyl) selenide	Brain Imaging	[75Se]Selenious Acid	Reduction with NaBH4 and reaction with aminoethyl chlorides	nih.gov
[2-(3,4-dihydroxyphenyl)ethyl]dimethylselenonium	Adrenal Gland Imaging	[75Se]Selenious Acid	Reduction with NaBH4 and reaction with a dopamine tosylate precursor	nih.gov
5′-(methyl[75Se]seleno)-N6-cyclopentyladenosine	Adenosine-A1 Receptor Ligand	Elemental 75Se (n.c.a.)	Three-step polymer-supported radioselenation	researchgate.net
[75Se]Selenodiglutathione	Metabolic Tracer	[75Se]Selenite	Reduction with ascorbate and reaction with GSH	frontiersin.org
[75Se]Selenomethionine	Pancreas Visualization / Metabolic Tracer	-	Substitution of sulfur with 75Se in methionine	rsna.orgfrontiersin.org

Synthesis of this compound Labeled Selenoethers and Selenonium Compounds

Ligand Design and Coordination Chemistry Principles with this compound

While selenium itself is the radionuclide, the principles of coordination chemistry and ligand design are crucial when 75Se is part of a larger complex, especially in strategies analogous to those used for radiometals. nih.govacs.org In many radiopharmaceuticals, a bifunctional chelator (BFC) is used, which consists of a chelating unit to coordinate a radiometal and a linker to attach to a biomolecule. nih.gov Although 75Se is a non-metal, the organic molecule it is incorporated into acts as the "ligand," directing the radionuclide's biodistribution.

The design of these organic carriers is guided by several principles:

Isosteric Replacement : A primary principle is the chemical similarity between selenium and sulfur. rsna.org This allows for the direct substitution of sulfur with 75Se in biologically active molecules like amino acids (e.g., selenomethionine), creating an analog that largely retains the parent molecule's biological function. rsna.org

Control of Physicochemical Properties : The organic framework must be designed to impart specific properties to the final radiotracer. For brain imaging agents, the ligand structure is designed to be neutral and lipophilic to facilitate passage across the blood-brain barrier. nih.govwho.int

Stability : The C-Se bond must be stable under physiological conditions to prevent the premature release of 75Se from the carrier molecule. nih.gov The choice of synthetic route, such as forming robust selenoether bonds, is critical.

Functional Groups for Conjugation : When labeling larger molecules like antibodies, the selenium-containing moiety may need a reactive functional group that allows for conjugation without impairing the biomolecule's function. nih.gov

The overarching goal of ligand design in this context is to create a stable, targeted molecule where the biodistribution is dictated by the organic "ligand" portion rather than the free radionuclide. orientjchem.orgnih.gov

Preparation of this compound Tracers in Specific Oxidation States

Selenium can exist in multiple oxidation states, primarily -2, 0, +4, and +6. ag.govnih.gov The oxidation state significantly affects its chemical behavior and bioavailability. For tracer studies and as starting materials for synthesis, it is often necessary to prepare 75Se in a specific inorganic oxidation state, typically Se(IV) as selenite (SeO32-) or Se(VI) as selenate (SeO42-). researchgate.netresearchgate.net

The preparation of specific 75Se tracers often starts with elemental 75Se, which is a common product of radionuclide production. researchgate.net Controlled oxidation reactions are used to achieve the desired valence state.

Preparation of 75Se(IV) Tracer : Elemental selenium can be quantitatively oxidized to Se(IV) using concentrated nitric acid (HNO3). researchgate.net This process rapidly dissolves the elemental selenium and converts it to selenious acid (H2SeO3). researchgate.netnih.gov The resulting product can be verified using techniques like ion chromatography, which shows a single chromatographic peak corresponding to the SeO32- standard. researchgate.net

Preparation of 75Se(VI) Tracer : To obtain the higher oxidation state, Se(VI), a two-step process is often employed. First, elemental 75Se is oxidized to 75Se(IV) as described above. Subsequently, the 75Se(IV) (selenite) is further oxidized to 75Se(VI) (selenate). A common and effective oxidizing agent for this step is hydrogen peroxide (H2O2). frontiersin.org The conversion of [75Se]selenite to [75Se]selenate can be achieved using 30% H2O2. frontiersin.org The efficiency of the oxidation can be assessed by methods that specifically detect any remaining selenite. frontiersin.org

These controlled oxidation procedures are fundamental for preparing well-defined inorganic 75Se tracers, which are essential for both standalone metabolic studies and as precursors for more complex radiosyntheses. frontiersin.orgresearchgate.netresearchgate.net

Analytical Methodologies for Selenium 75 Detection and Speciation Studies

Detection Systems for Selenium-75 Radioactivity in Research Settings

The selection of a detection method for ⁷⁵Se is guided by the nature of the sample and the specific research question. The principal emissions of ⁷⁵Se are gamma rays, primarily at 136 keV and 265 keV, which dictates the most suitable instrumentation. princeton.eduprinceton.edu

Scintillation Detection (e.g., Sodium Iodide Crystal Scintillation Detector)

For the detection of ⁷⁵Se, a sodium iodide (NaI) crystal scintillation detector is the preferred method. princeton.eduprinceton.edu These detectors operate on the principle of scintillation, where the energy from gamma rays emitted by ⁷⁵Se is converted into flashes of light within the crystal. The NaI crystal is often activated with thallium (NaI(Tl)) to enhance the light output. d-nb.info This light is then converted into an electrical signal by a photomultiplier tube, which can be analyzed to determine the amount of radioactivity. The high efficiency of NaI detectors for gamma rays makes them particularly suitable for quantifying ⁷⁵Se. d-nb.info

One phenomenon that can occur during the measurement of ⁷⁵Se with NaI detectors is "coincidence summing." This happens when the detector simultaneously registers two or more photons emitted from a single decay event, leading to a false peak at an energy equal to the sum of the individual photon energies. snmjournals.org For instance, a notable sum peak can be observed at 401 keV in ⁷⁵Se spectra, the magnitude of which is dependent on the distance between the source and the detector. snmjournals.org

Geiger-Müller Detection for this compound Contamination Assessment

Geiger-Müller (G-M) detectors are effective tools for the ready detection of ⁷⁵Se contamination in a laboratory setting. princeton.eduprinceton.edu These gas-filled detectors are sensitive to ionizing radiation and are commonly used in survey meters to monitor work surfaces and equipment for any unintended presence of radioactive material. unl.edu While a thin-window G-M detector can be used, a NaI detector with at least a one-inch crystal is also a suitable choice for surveying areas for ⁷⁵Se. unl.edu

Liquid Scintillation Counting for Removable this compound Contamination

Liquid scintillation counting (LSC) is an acceptable and widely used method for detecting removable ⁷⁵Se contamination. princeton.eduprinceton.edudepaul.edu This technique is particularly useful for assessing contamination on surfaces through wipe tests. queensu.ca A wipe sample is taken from the area of interest and placed in a vial containing a liquid scintillation cocktail. The radioactive emissions from ⁷⁵Se on the wipe excite the scintillator molecules in the cocktail, producing light that is detected and quantified. LSC is a highly sensitive technique and is also employed in research studies, such as those investigating the phytoremediation of ⁷⁵Se. lablogic.com

Speciation Analysis of this compound Labeled Compounds in Diverse Research Matrices

Understanding the chemical form of selenium is crucial as its biological and environmental effects are highly dependent on its speciation. researchgate.net Speciation analysis involves separating and identifying the different selenium compounds present in a sample. Using ⁷⁵Se as a radiotracer facilitates these studies by allowing for sensitive detection of the labeled compounds.

Chromatographic Separation Techniques (e.g., HPLC, IC, GC, Capillary Electrophoresis) for this compound Species

Various chromatographic techniques are fundamental to the separation of ⁷⁵Se-labeled compounds.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful and widely used technique for selenium speciation. researchgate.net Different modes of HPLC, such as reversed-phase and ion-exchange, can be employed to separate a wide array of selenium compounds, including selenite (B80905), selenate (B1209512), selenomethionine, and selenocystine. researchgate.net The choice of column and mobile phase is critical for achieving effective separation. researchgate.netresearchgate.net For instance, reversed-phase HPLC with ion-pairing agents like heptafluorobutanoic acid (HFBA) has been used to separate over 20 selenium compounds. researchgate.netnih.gov

Ion Chromatography (IC): IC is particularly effective for separating anionic selenium species like selenite (Se(IV)) and selenate (Se(VI)). alsglobal.sescielo.br This technique uses ion-exchange resins to separate ions based on their charge and has been successfully applied to the analysis of inorganic selenium compounds in various water samples and soil extracts. alsglobal.sescielo.brresearchgate.net

Gas Chromatography (GC): GC is suitable for the analysis of volatile selenium compounds. publish.csiro.auoup.com However, its application can be challenging due to the thermal instability of some organoselenium compounds. oup.com Derivatization techniques are often employed to create more stable and volatile compounds suitable for GC analysis. oup.com For example, 1-fluoro-2,4-dinitrobenzene (B121222) has been used as a derivatizing agent for the analysis of dialkyldiselenides. oup.com

Capillary Electrophoresis (CE): CE offers high-resolution separation of selenium species and is known for its speed. researchgate.netnih.gov This technique separates ions based on their electrophoretic mobility in a capillary filled with an electrolyte. CE has been used to separate various selenium compounds, including selenite, selenate, selenocystine, and selenomethionine. researchgate.netnih.gov

Hyphenated Analytical Systems (e.g., LC-ICP-MS, ETV-ICP-MS) for this compound Speciation

To achieve highly sensitive and selective detection of separated ⁷⁵Se species, chromatographic systems are often coupled with powerful detectors, creating "hyphenated" systems.

Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (LC-ICP-MS): The coupling of LC with ICP-MS is a state-of-the-art technique for elemental speciation analysis. mdpi.comingeniatrics.com After the selenium species are separated by the LC system, they are introduced into the ICP-MS, which offers extremely low detection limits and element-specific detection. nih.govmdpi.com This powerful combination has been used to analyze ⁷⁵Se species in a wide range of samples, including human milk, plants, and urine. nih.govnih.govtandfonline.com The use of a dynamic reaction cell in the ICP-MS can help to reduce interferences, further enhancing sensitivity. nih.govnih.gov

Electrothermal Vaporization-Inductively Coupled Plasma-Mass Spectrometry (ETV-ICP-MS): ETV-ICP-MS is a valuable technique for the direct analysis of solid and slurry samples, as well as for the determination of selenium in fractions collected from other separation techniques like gel electrophoresis. nih.gov The sample is heated in a graphite (B72142) furnace (the ETV unit), and the vaporized analytes are then carried into the ICP-MS for detection. nih.gov This method was used to quantify ⁷⁵Se content in protein spots separated by polyacrylamide gel electrophoresis (PAGE). nih.gov It has also been applied in the speciation of selenium in human milk after separation by size-exclusion chromatography. nih.gov

Isotope Dilution Analysis (IDA) with this compound for Quantitative Speciation

Isotope Dilution Analysis (IDA) stands as a highly precise method for quantifying elemental species, with this compound (⁷⁵Se) serving as a crucial radiotracer in selenium speciation studies. iupac.orgnih.gov The fundamental principle of this technique involves introducing a known quantity of an isotopically enriched standard, such as a ⁷⁵Se-labeled compound, into a sample. This "spike" is allowed to equilibrate with the naturally occurring selenium species within the sample. Subsequently, the various selenium compounds are separated and their isotopic ratios are measured. This change in the isotopic ratio enables the precise calculation of the original concentration of each selenium species. iaea.org

A significant advantage of IDA is its capacity to correct for the loss of analyte during the complex procedures of sample preparation and analysis. This is particularly critical in speciation studies where selenium compounds can be prone to degradation or interconversion. By introducing the ⁷⁵Se tracer at the beginning of the workflow, any subsequent losses affect both the natural and the labeled isotopes equally, thereby maintaining the accuracy of the final quantitative result. iaea.org

In practice, ⁷⁵Se-labeled versions of key selenium compounds like selenite (⁷⁵SeO₃²⁻), selenate (⁷⁵SeO₄²⁻), and selenoamino acids are synthesized for use as isotopic standards. iaea.orgresearchgate.net Samples containing these species, such as biological tissues or foods, are often treated with enzymes to release the selenium compounds from the matrix. colab.wsrsc.org The separation of these species is typically accomplished using High-Performance Liquid Chromatography (HPLC). The separated compounds are then detected by Inductively Coupled Plasma Mass Spectrometry (ICP-MS), which can accurately measure the isotope ratios. iaea.orgcolab.ws

The application of ⁷⁵Se-IDA has been successfully demonstrated in various research areas. For instance, it has been used to quantify different selenium species in selenium-enriched yeast, a common dietary supplement. colab.wsresearchgate.net The technique is also invaluable for metabolic studies, allowing researchers to trace the uptake and transformation of specific ⁷⁵Se-labeled compounds within organisms. nih.govfrontiersin.org

Methodological Advancements in this compound Analytical Chemistry

Significant progress in the analytical chemistry of this compound has been focused on enhancing detection sensitivity, improving speciation capabilities, and broadening the applicability to diverse sample types. These advancements are vital for a more profound comprehension of selenium's biogeochemical cycle and its biological functions.

A key area of development has been the hyphenation of sophisticated separation techniques with highly sensitive detectors. The coupling of HPLC with ICP-MS (HPLC-ICP-MS) is now a cornerstone of selenium speciation analysis. mdpi.comresearchgate.netmdpi.com Recent innovations in ICP-MS, such as the integration of collision/reaction cells (CRC) and octapole reaction systems (ORS), have significantly improved sensitivity by mitigating spectral interferences. colab.wsmdpi.comresearchgate.netrsc.orgscielo.br This allows for the detection of ultra-trace amounts of ⁷⁵Se and other selenium isotopes. For instance, the use of hydrogen as a reaction gas in an ORS can effectively remove argon-based interferences that hinder the detection of key selenium isotopes like ⁷⁸Se and ⁸⁰Se. colab.wsrsc.orgscielo.br

To address the complexity of biological and environmental samples, multidimensional separation techniques like two-dimensional HPLC (2D-HPLC) and the combination of size-exclusion chromatography (SEC) with ICP-MS have been employed. nih.gov These methods provide superior resolution, enabling the separation and identification of a greater number of selenium species, including selenoproteins. nih.govdcu.ie Capillary electrophoresis (CE) has also emerged as a powerful separation technique, offering an alternative to liquid chromatography for the analysis of various selenium compounds. researchgate.netnih.govnih.gov

Progress has also been made in the synthesis of ⁷⁵Se-labeled compounds, which are essential for IDA and metabolic tracing studies. frontiersin.orgnih.gov The availability of a broader array of high-purity labeled standards facilitates more accurate and comprehensive speciation analysis. iupac.org

Furthermore, sample preparation methods have been optimized to ensure efficient extraction of selenium species while minimizing their transformation. Microwave-assisted extraction and enzymatic hydrolysis are now commonly used to effectively liberate seleno-compounds from complex matrices like yeast and various foods. colab.wsrsc.orgresearchgate.net

The following table provides an interactive overview of the analytical techniques and their applications in this compound analysis.

Analytical Technique	Application	Key Findings/Advantages
HPLC-ICP-MS	Quantitative speciation of selenium in various matrices (e.g., yeast, flour, eggs, biological fluids). colab.wsrsc.orgresearchgate.netmdpi.com	High sensitivity and specificity; allows for separation and quantification of multiple Se species. mdpi.comnih.gov Use of collision/reaction cells reduces interferences. mdpi.comresearchgate.net
Isotope Dilution Analysis (IDA)	Accurate quantification of total selenium and individual selenium species. colab.wsrsc.orgresearchgate.net	Corrects for analyte loss during sample preparation, leading to high accuracy. iaea.org Essential for complex matrices. iaea.org
Capillary Electrophoresis (CE)-ICP-MS	Separation and detection of inorganic and organic selenium species. researchgate.netnih.govnih.gov	Offers alternative selectivity to HPLC; can be coupled with sensitive detection. researchgate.net
Enzymatic Hydrolysis	Extraction of selenium species from complex biological matrices like food and yeast. colab.wsrsc.orgresearchgate.net	Efficiently liberates selenoamino acids and other species from proteins with minimal degradation. researchgate.net
Metabolic Labeling with ⁷⁵Se	Tracing selenium metabolism and incorporation into selenoproteins in cells and organisms. nih.govfrontiersin.org	Provides direct insight into the biological pathways and functions of selenium. iupac.orgnih.gov

Environmental and Biogeochemical Research Applications of Selenium 75 Tracers

Tracing Selenium Biogeochemical Cycling in Various Ecosystems

The use of 75Se has been instrumental in elucidating the biogeochemical cycling of selenium across a range of environments, from aquatic systems to the soil-plant-atmosphere interface. By introducing 75Se into these systems, researchers can follow its path, identifying uptake, transformation, and transfer between different environmental compartments.

Aquatic and Marine System Investigations using Selenium-75 Tracers

In aquatic ecosystems, 75Se tracers have been pivotal in understanding how selenium is taken up and metabolized by organisms. Studies have shown that selenium bioaccumulation is a significant concern in aquatic environments, with potential adverse effects on fish and waterfowl. tandfonline.comtandfonline.com The primary route of selenium exposure for many aquatic organisms is through their diet rather than direct uptake from the water. epa.gov

Research utilizing 75Se has demonstrated that the chemical form of selenium significantly influences its uptake. For instance, studies with the duckweed Spirodela oligorrhiza revealed that selenite (B80905) (SeO32-) was absorbed and assimilated about three times more readily than selenate (B1209512) (SeO42-) at both acidic and neutral pH levels. publish.csiro.au Similarly, in tadpoles of the Australian frog Limnodynastes peronii, bioconcentration of selenite was three times greater than that of selenate. nih.gov

The biogeochemical cycle of selenium in marine environments is complex, involving selective uptake by phytoplankton, transformation into organic forms, and regeneration back to inorganic species. researchgate.netodu.edu Vertical profiles in the Pacific Ocean have revealed the presence of selenite, selenate, and organic selenide (B1212193). odu.edu In surface waters, organic selenide is the dominant form, while deep ocean waters are enriched in selenite and selenate. odu.edu The use of tracers like 75Se helps in understanding the multistep regeneration process and the kinetic stabilization of different selenium species. odu.edu

Soil-Plant-Atmosphere Interface Studies with this compound

At the soil-plant-atmosphere interface, 75Se tracers have been employed to investigate the movement of selenium from soil to plants and its potential release into the atmosphere. The uptake of selenium by plants is a key pathway for its entry into the food chain. nih.govresearchgate.net

Column experiments using a sandy loam soil and 75Se as a surrogate for the long-lived 79Se have shown that the upward migration of selenium from a contaminated water table is dependent on the soil's redox status. usda.govnih.gov Low redox (anoxic) conditions in the water table significantly limited the upward movement of 75Se, likely due to the immobilization of reduced selenium species. usda.govnih.gov This suggests that under natural conditions, selenium from a deep source may accumulate at depth, limiting its transfer to plants rooted in the surface soil. usda.govnih.gov However, where plant roots do come into contact with contaminated soil, uptake into the plant is observed. usda.govnih.gov

Furthermore, these studies have identified volatilization as a significant pathway for selenium movement. usda.govnih.gov 75Se was observed to move from the soil to the atmosphere directly, as well as from the soil to plants and then into the atmosphere. usda.govnih.gov Plants can absorb selenium from the soil and metabolize it into volatile compounds like dimethylselenide (DMSe) and dimethyldiselenide (DMDSe), which are then released into the atmosphere. nih.gov

Investigating Selenium Transformation and Speciation Dynamics in Natural Environments

The mobility, bioavailability, and toxicity of selenium are heavily dependent on its chemical form or speciation. alsglobal.comresearchgate.net 75Se tracers are invaluable for studying the transformation and speciation dynamics of selenium in natural environments, providing insights into the processes that control its fate.

Redox-Driven Processes Affecting Selenium Mobility and Speciation

Redox (oxidation-reduction) conditions are a primary driver of selenium speciation and mobility in the environment. researchgate.netirsn.fr In general, oxidized forms of selenium, such as selenate (Se(VI)), are more mobile, while reduced forms, like selenite (Se(IV)) and elemental selenium (Se(0)), are less mobile. nih.govusda.gov

Studies using 75Se have helped to elucidate the role of both abiotic and biotic processes in these transformations. For example, research on a sandy soil from the Rhone borders in France used 75Se-labeled selenite to distinguish between geochemical and microbial influences on selenium retention under aerobic and anaerobic conditions. irsn.fr The results indicated that selenium retention is a result of interacting geochemical and biological processes, with the distribution and speciation of selenium being affected by the soil's redox status and microbial activities. irsn.fr

In groundwater systems, the mobility of selenium has been shown to be controlled by redox reactions. usgs.gov In the western San Joaquin Valley, California, the downward migration of seleniferous groundwater was observed to be limited by microbial reduction of mobile selenium species to insoluble elemental selenium. usgs.gov

Adsorption/Desorption Phenomena and Isotope Fractionation of Selenium Species

Adsorption and desorption processes at the surfaces of soil and sediment particles also play a critical role in controlling the mobility of selenium. scirp.orgoup.com The extent of adsorption is influenced by the selenium species, soil properties such as pH and clay content, and the presence of competing ions. usda.govoup.com

Selenite is generally adsorbed more strongly to soil components like clays (B1170129) and metal oxides than selenate, making selenate the more mobile form available for plant uptake in many soil types. usda.gov Studies on Brazilian soils from the Cerrado biome showed that uncultivated soils had a higher selenium adsorption capacity compared to cultivated soils, a difference attributed to the higher concentration of competing anions like phosphate (B84403) from fertilizers in the cultivated soils. nih.gov Clayey soils also exhibited greater selenium adsorption than sandy soils. nih.gov Research on acid and alkaline soils from xerothermic environments found that acid soils adsorbed significantly more selenite than alkaline soils, with iron and aluminum oxides being key controlling factors. mdpi.com

Isotope fractionation, the partitioning of isotopes of an element between two substances or phases, provides another layer of information about selenium's biogeochemical cycling. While 75Se is an artificially produced radioisotope, studies of stable selenium isotopes (e.g., 82Se/76Se) reveal that processes like microbial reduction, adsorption, and methylation can induce significant isotopic fractionation. researchgate.net For instance, the reduction of Se(VI) to Se(IV) and Se(IV) to Se(0) by microbes results in distinct isotopic shifts. researchgate.net The oxidation of Se(IV) by minerals like birnessite also causes isotope fractionation. frontiersin.org These fractionation patterns can be used as indicators of specific redox reactions and other biogeochemical transformations in the environment. researchgate.netfrontiersin.org

Atmospheric Dispersion and Transport Studies using Anomalous this compound Emissions

Unplanned releases of 75Se into the atmosphere, while undesirable, have provided unique opportunities to study atmospheric dispersion and transport processes. One such event occurred on May 15, 2019, at the Belgian Reactor 2 (BR2) in Mol, where an anomalous emission of 75Se was detected. researchgate.netharmo.orgresearchgate.net

This incident, classified as a low-level event with no harm to the public, became a valuable case study for near-range atmospheric dispersion. researchgate.netirsn.fr Researchers collected a comprehensive dataset including stack-monitored source term data, on-site meteorological data, ambient dose equivalent rates, and measurements of 75Se deposition and concentration. researchgate.netzenodo.org This data covered both the initial puff release and a subsequent period of residual release. researchgate.net

Atmospheric transport and dispersion models, such as Gaussian plume models and FLEXPART, were used to analyze the event. researchgate.netharmo.org The model simulations, supported by the extensive measurement data, helped to demonstrate the consistency of the dataset and provided a detailed picture of the 75Se emission's behavior in the atmosphere. researchgate.net The release was tracked as it spread towards France, with low concentrations detected on aerosol filters at air monitoring stations in the Lille area and northwestern France, consistent with the dispersion modeling. irsn.fr These studies highlight the utility of 75Se as a tracer for validating and improving atmospheric dispersion models. gitlab.com

In Vitro and Ex Vivo Biomedical Research Applications of Selenium 75

Metabolic Labeling of Cells and Model Organisms with Selenium-75

Metabolic labeling with 75Se is a fundamental technique for studying the expression and function of selenoproteins. nih.gov This method involves introducing 75Se into cell cultures or model organisms, where it is utilized in the biosynthesis of selenocysteine (B57510) (Sec), the 21st proteinogenic amino acid. nih.gov The resulting 75Se-labeled selenoproteins can then be detected and quantified, providing insights into selenium metabolism and selenoprotein dynamics. nih.gov

The use of 75Se allows for the sensitive and specific detection of selenoproteins, often approaching the efficacy of Western blotting. nih.gov In mammals, the non-specific incorporation of 75Se is minimal, enhancing the accuracy of these studies. nih.gov This technique has been instrumental in examining selenoprotein expression profiles in a variety of contexts.

For instance, studies using human hepatoma HepG2 cells have employed 75Se to analyze the expression and secretion of selenoproteins like Selenoprotein P (SelP) and glutathione (B108866) peroxidase 3 (GPx3). plos.orgscispace.com In these experiments, the addition of non-radioactive selenite (B80905) was shown to decrease the incorporation of the 75Se tracer, a predictable outcome of isotopic competition. plos.orgscispace.com

Research on zebrafish development has also utilized 75Se-selenite metabolic labeling to assess the expression of selenoproteins during different embryonic stages. biorxiv.orgnih.gov By analyzing lysates of embryos exposed to 75Se, researchers can identify and quantify the production of various selenoproteins, revealing the roles of specific regulatory proteins like SECIS binding protein 2 (Sbp2) and its paralog, Secisbp2l. biorxiv.orgnih.gov These studies have demonstrated that while the absence of Sbp2 reduces the synthesis of a subset of selenoproteins, the full complement is retained in the absence of Secisbp2l alone. biorxiv.orgnih.gov

The quantitative data from these labeling experiments can be presented in various formats, including phosphorimager analysis of SDS-PAGE gels, which reveals the relative abundance of different 75Se-labeled selenoproteins.

Table 1: Illustrative Data from 75Se Metabolic Labeling in Zebrafish Embryos

Genotype	Developmental Stage (dpf)	Key Selenoprotein Bands Affected	Overall Selenoprotein Expression
sbp2 -/-	3-5	Loss of diffuse ~45 kDa band and ~22/20 kDa pair	Selectively reduced
secisbp2l -/-	3-5	No specific band differences noted	Statistically significant reduction at days 3 and 4
sbp2 -/-; secisbp2l -/-	3	Complete prevention of selenoprotein synthesis	Abolished

This table is a representation of findings described in research literature and is for illustrative purposes. biorxiv.orgnih.gov

Beyond quantifying expression, 75Se tracers are invaluable for elucidating the functions of specific selenoproteins. nih.gov By tracking the fate of 75Se-labeled selenoproteins, researchers can gain insights into their roles in various biological processes.

A prominent example is the study of Selenoprotein P (SelP), a unique selenoprotein containing multiple Sec residues. nih.gov It is primarily synthesized in the liver and secreted into the plasma, where it is thought to function in selenium transport and as an antioxidant. scispace.com

Tracer studies in rats using 75SeO32- have shown that the liver rapidly takes up the tracer, and subsequently, 75Se-labeled SelP appears in the plasma. scispace.com This observation supports the role of the liver in synthesizing and secreting SelP for distribution to other tissues. scispace.com Notably, the brain's accumulation of 75Se begins only after 75Se-labeled SelP is present in the plasma, suggesting that SelP facilitates selenium transport to the brain. scispace.com

Table 2: Timeline of 75Se Distribution After Intravenous Administration in Rats

Time Post-Injection	Plasma 75Se Activity	Liver 75Se Uptake	Brain 75Se Accumulation
Minutes	Rapid decline	Rapid increase	Negligible
After 30 minutes	Increase (as 75Se-SelP)	High	Begins to increase

This table illustrates the sequence of events observed in tracer studies and is based on described research findings. scispace.com

Quantitative Analysis of Selenoprotein Expression Profiles via this compound Labeling

Cellular Uptake and Intracellular Distribution Studies using this compound

Understanding how cells take up and distribute selenium is crucial for comprehending its biological effects. 75Se is an effective tool for such investigations. Studies in mammary epithelial cell lines have demonstrated that these cells readily incorporate 75Se over a 48-hour period. nih.gov The intracellular localization of the incorporated 75Se was found to be primarily in the cytosol, with a secondary concentration in the mitochondria. nih.gov Such studies are foundational for understanding the subcellular fate of selenium and its incorporation into organelles and macromolecules. nih.gov

The mechanism of uptake can also be explored using 75Se. For instance, a proposed mechanism for the uptake of certain radiopharmaceuticals involves a pH-dependent trapping system. nih.gov Compounds that are lipid-soluble at blood pH can diffuse into cells. In cellular compartments with a lower intracellular pH, these compounds can become charged, rendering them lipid-insoluble and effectively trapping them inside the cell. nih.gov This principle has been demonstrated with 75Se-labeled compounds like di-beta-(morpholinoethyl)-selenide (MOSE) and di-beta-(piperidinoethyl)-selenide (PIPSE) in brain uptake studies. nih.gov

Furthermore, research has indicated that the uptake of selenite (SeO32-) can be influenced by the extracellular redox environment, with extracellular reduction promoting selenium uptake. pnas.org Early clinical studies in the 1960s utilized intravenously administered radioactive selenite (75Se) and observed its localization in tumors, providing some of the first evidence that cancer cells can enrich selenium. pnas.org

Radiotracer Studies in Tissue and Organ Explants to Elucidate this compound Distribution

Ex vivo studies using tissue and organ explants provide a bridge between in vitro cell culture experiments and in vivo animal models. These systems allow for the investigation of tissue-specific uptake and distribution of substances in a controlled environment. The use of 75Se in such models has been particularly informative.

For example, a rat molar in vitro system has been used to study the uptake of various elements, including selenium. This method has been shown to maintain the viability of the enamel organ cells for several hours and to replicate in vivo uptake patterns of radioactive tracers. Autoradiographic studies with these explants can reveal the precise localization of the tracer within the tissue.

In studies of selenium-deficient rats, autoradiography with 75Se has revealed a brain region-specific distribution of the radiotracer. laborjournal.de The brain is considered a privileged organ, maintaining a high priority for selenium uptake even under conditions of dietary deficiency. laborjournal.delaborjournal.de These ex vivo imaging techniques, combined with proteomic analysis, have identified specific brain regions, such as the hippocampus, olfactory bulb, cortex, and cerebellum, as having high levels of selenium incorporation. laborjournal.de

Future Directions and Emerging Research Avenues for Selenium 75

Advancements in Production Efficiency and Cost-Effectiveness of Selenium-75 Synthesis

The production of this compound, primarily through the bombardment of arsenic with protons in a cyclotron, is an expensive and complex process. qyresearch.com Current research efforts are aimed at improving the efficiency and cost-effectiveness of its synthesis.

One promising approach is the simultaneous production of Selenium-73 and this compound. researchgate.net This method has been shown to be more cost-effective and less time-consuming. researchgate.net In a study utilizing a 30 MeV cyclotron, researchers were able to achieve high yields and high isotopic purity for both radioisotopes through a quick and inexpensive procedure. researchgate.net The production yield for this compound was reported as 50 μCi/μAh and 678 μCi/μAh in two separate pellets, with a specific activity of 135.6 μCi/ml after one hour of proton bombardment. researchgate.net This method resulted in 100% isotopic purity for this compound in the second pellet. researchgate.net

Further advancements in logistics and global supply chains are also contributing to a more stable and efficient market supply of this compound. qyresearch.com The global market for this compound is projected to grow from USD 21.13 million in 2023 to USD 32.88 million by 2030, indicating an increasing demand and the importance of optimizing production. qyresearch.com However, the high costs associated with production, handling, and specialized equipment remain a significant restraint. qyresearch.com

Table 1: Comparison of this compound Production Parameters

Parameter	Value	Source
Production Yield (Pellet 1)	50 μCi/μAh	researchgate.net
Production Yield (Pellet 2)	678 μCi/μAh	researchgate.net
Specific Activity	135.6 μCi/ml	researchgate.net
Isotopic Purity (Pellet 2)	100%	researchgate.net

Development of Novel this compound Labeled Probes for Advanced Basic Research

This compound's properties make it an excellent tracer for developing novel labeled probes for advanced basic research. nih.gov Metabolic labeling with ⁷⁵Se is a key method for detecting and analyzing selenoproteins, which play crucial roles in various biological processes. nih.gov This technique allows for the examination of selenoprotein expression profiles and functions in both cell cultures and whole animal models with high sensitivity and specificity. nih.gov

Recent research has focused on creating selenium-containing fluorescent probes for the detection of bioactive molecules. acs.org These probes utilize various fluorophores and work through mechanisms like photo-induced electron transfer (PET) and internal charge transfer (ICT). acs.org For instance, a novel selenium-containing aggregation-induced "turn-on" fluorescent probe, D-HMSe 27, was designed to detect hydrogen peroxide. acs.org

Furthermore, ⁷⁵Se-labeled selenoprotein P (SeP) has been used to investigate selenium transport pathways. nih.gov Studies using ⁷⁵Se-labeled SeP have helped in understanding the binding affinity of SeP to cells and have identified a novel dynamic transport pathway for selenium. nih.gov The development of such probes is crucial for advancing our understanding of the biological roles of selenium and its compounds.

Integration of this compound Tracing with Advanced Omics Technologies in Biogeochemical Studies

The integration of this compound tracing with advanced "omics" technologies, such as transcriptomics, proteomics, and metabolomics, is opening new frontiers in biogeochemical studies. acs.orgnih.gov This combination allows for a more comprehensive understanding of selenium's behavior and its effects on organisms at the molecular level. acs.org

In agricultural science, for example, omics technologies are being employed to investigate how selenium modulates plant defense responses against pests and pathogens. acs.org By analyzing changes at the genetic, proteomic, and metabolic levels, researchers can unravel the complex mechanisms of selenium's influence on plant health. acs.orgnih.gov

Similarly, in aquatic toxicology, transcriptomic analysis of organisms like the copepod Dioithona rigida exposed to selenium nanoparticles provides insights into the molecular responses and potential toxicological effects. tandfonline.com This integrated approach is crucial for assessing the environmental impact of selenium and for developing strategies for phytoremediation of selenium-contaminated environments. researchgate.netnih.gov The knowledge gained from these studies is essential for understanding the biogeochemical cycling of selenium and its impact on ecosystems and human health. researchgate.netnih.gov

Computational Modeling and Simulation of this compound Behavior in Complex Systems

Computational modeling and simulation are increasingly being used to predict and understand the behavior of this compound in complex systems. tutorialspoint.com These models can simulate various physical, electrical, and optical properties, providing valuable insights that may be difficult to obtain through experimental methods alone. mdpi.comacs.org

In the field of materials science, simulators like SCAPS (solar cell capacitance simulator) are used to model the performance of selenium-based solar cells. mdpi.com These simulations help in understanding complex phenomena such as carrier transport, recombination, and light absorption under various conditions. mdpi.com While these models are based on simplified assumptions, they provide accurate predictions and are a versatile tool for designing and analyzing selenium-based devices. mdpi.com

In biological systems, molecular simulation is used to study electron transfer reactions in proteins and DNA. acs.org Atom-scale simulations allow for a microscopic understanding of how these processes occur. acs.org For complex systems, where numerous factors interact, computer simulation provides a formal language to represent models and a virtual laboratory to test them. This approach is invaluable for studying the internal structure of complex biological systems and for optimizing various processes. tutorialspoint.com

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